Cas no 71787-52-5 (1-(3-Nitrophenyl)-but-3-en-1-ol)
71787-52-5 structure
Product Name:1-(3-Nitrophenyl)-but-3-en-1-ol
CAS No:71787-52-5
MF:C10H11NO3
MW:193.199242830276
CID:545069
Update Time:2023-08-03
1-(3-Nitrophenyl)-but-3-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3-nitro-a-2-propenyl-
- 1-(3-nitrophenyl)-but-3-en-1-ol
- 1-(3-nitrophenyl)but-3-en-1-ol
- 3-Nitro-alpha-allylbenzyl alcohol
- JZWXJOKYHHHXBB-UHFFFAOYSA-N
- 1-(3-Nitrophenyl)-3-buten-1-ol
- PK04_181023
- 1-(3-Nitrophenyl)-but-3-en-1-ol
-
- Inchi: 1S/C10H11NO3/c1-2-4-10(12)8-5-3-6-9(7-8)11(13)14/h2-3,5-7,10,12H,1,4H2
- InChI Key: JZWXJOKYHHHXBB-UHFFFAOYSA-N
- SMILES: OC(CC=C)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- XLogP3: 2.3
- Topological Polar Surface Area: 66
1-(3-Nitrophenyl)-but-3-en-1-ol Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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